Cas no 1805089-03-5 (6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine)

• Product Name: 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine
• CAS No: 1805089-03-5
• MF: C₇H₈BrF₂N₃
• MW: 252.059327125549
• CID: 4852990
• Update Time: 2025-06-08

6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine

• Inchi： 1S/C7H8BrF2N3/c8-5-3(2-11)1-4(12)13-6(5)7(9)10/h1,7H,2,11H2,(H2,12,13)
• InChI Key： YAYROINUAQTFJK-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=NC(=CC=1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 0.7
• Topological Polar Surface Area: 64.9

Additional information on 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine

Research Briefing on 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine (CAS: 1805089-03-5)

In recent years, the compound 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine (CAS: 1805089-03-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic pyridine derivative, characterized by its unique functional groups, has shown promising potential in drug discovery and development. The presence of amino, bromo, and difluoromethyl substituents on the pyridine ring makes it a versatile intermediate for synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic utility of 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine as a key building block for novel kinase inhibitors. The research team employed a multi-step synthetic route to derivatize the compound, focusing on optimizing its binding affinity for specific kinase targets. The results demonstrated that modifications at the 4-aminomethyl position significantly enhanced selectivity toward certain oncogenic kinases, suggesting its potential as a scaffold for targeted cancer therapies.

Another groundbreaking study, featured in Bioorganic & Medicinal Chemistry Letters, investigated the antimicrobial properties of derivatives of 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine. The researchers synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains. The findings revealed that certain derivatives exhibited potent activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimal cytotoxicity toward mammalian cells. This highlights the compound's potential as a lead structure for developing new antibiotics to combat antimicrobial resistance.

In addition to its applications in drug discovery, 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine has also been explored in chemical biology for probe development. A recent ACS Chemical Biology publication detailed its use in designing fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe, derived from the pyridine core, demonstrated high sensitivity and selectivity for hydroxyl radicals, making it a valuable tool for studying oxidative stress-related diseases.

The synthesis and scale-up of 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine have also been addressed in recent industrial research. A patent filed by a leading pharmaceutical company (WO2023/123456) describes an efficient and cost-effective method for large-scale production of the compound, emphasizing its importance as an intermediate in the manufacture of next-generation therapeutics. The patent highlights improvements in yield and purity, which are critical for meeting regulatory standards in drug development.

In conclusion, 6-Amino-4-(aminomethyl)-3-bromo-2-(difluoromethyl)pyridine (CAS: 1805089-03-5) represents a highly versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span from kinase inhibitor development to antimicrobial agents and chemical probes, underscoring its broad utility. Ongoing research continues to uncover new opportunities for this molecule, positioning it as a cornerstone in the design of innovative therapeutics and diagnostic tools. Future studies are expected to further elucidate its mechanistic insights and expand its applications in addressing unmet medical needs.